Cas no 1206-99-1 (Pyrazolo[1,5-a]pyrimidin-7-amine,N-ethyl-2,3,6-trimethyl-)

Pyrazolo[1,5-a]pyrimidin-7-amine,N-ethyl-2,3,6-trimethyl- structure
1206-99-1 structure
Product name:Pyrazolo[1,5-a]pyrimidin-7-amine,N-ethyl-2,3,6-trimethyl-
CAS No:1206-99-1
MF:C11H16N4
MW:204.271541595459
CID:117519
PubChem ID:57347078

Pyrazolo[1,5-a]pyrimidin-7-amine,N-ethyl-2,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-7-amine,N-ethyl-2,3,6-trimethyl-
    • N-ethyl-2,3,6-trimethylpyrazolo[1,5-a]pyrimidin-7-amine
    • Pyrazolo1,5-apyrimidin-7-amine, N-ethyl-2,3,6-trimethyl-
    • 1206-99-1
    • DTXSID00721349
    • CCHWAWCXLFVXBS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H16N4/c1-5-12-10-7(2)6-13-11-8(3)9(4)14-15(10)11/h6,12H,5H2,1-4H3
    • InChI Key: CCHWAWCXLFVXBS-UHFFFAOYSA-N
    • SMILES: CCNC1=C(C)C=NC2=C(C(=NN12)C)C

Computed Properties

  • Exact Mass: 204.137496527g/mol
  • Monoisotopic Mass: 204.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42.2Ų

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